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Compound of Interest

Compound Name: Egfr-IN-90

Cat. No.: B12385605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EGFR-IN-90 is a potent, orally active inhibitor of the Epidermal Growth Factor Receptor

(EGFR), specifically targeting the drug-resistant EGFRL858R/T790M/C797S triple mutant.[1]

This compound demonstrates significant inhibitory activity with an IC50 value of 5.1 nM against

this mutant, offering a valuable tool for in vitro and in vivo studies aimed at overcoming

acquired resistance to previous generations of EGFR inhibitors.[1] These application notes

provide detailed protocols for the preparation of EGFR-IN-90 stock solutions in Dimethyl

Sulfoxide (DMSO), a common solvent for non-polar compounds in biological research.

Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of

experimental results.

Physicochemical and Biological Properties
A summary of the key quantitative data for EGFR-IN-90 is presented in the table below for easy

reference.
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Property Value Reference

Molecular Formula C32H36FN7O2S2 [2]

Molecular Weight 633.80 g/mol [2]

Solubility in DMSO 10 mM [2]

Biological Target

EGFR (specifically

EGFRL858R/T790M/C797S

mutant)

[1]

IC50

(EGFRL858R/T790M/C797S)
5.1 nM [1]

IC50 (H1975-TM cell line) 0.05 µM [1]

Experimental Protocols
Materials and Equipment

EGFR-IN-90 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM EGFR-IN-90 Stock
Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of EGFR-IN-90 in DMSO.
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Pre-weighing Preparation: Before handling the compound, ensure that all necessary

equipment is clean and readily accessible. Wear appropriate personal protective equipment.

Weighing EGFR-IN-90:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of EGFR-IN-90 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 6.338 mg of EGFR-IN-90 (Molecular Weight =

633.80 g/mol ).

Solubilization:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed EGFR-IN-90. To prepare a 10 mM stock solution with 6.338 mg of the

compound, add 1 mL of DMSO.

Cap the tube securely.

Dissolution:

Vortex the solution thoroughly until the EGFR-IN-90 powder is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if necessary, but avoid excessive

heat.

Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage. Refer to the supplier's

Certificate of Analysis for specific storage recommendations.

Visualizations
EGFR Signaling Pathway
The following diagram illustrates the general Epidermal Growth Factor Receptor (EGFR)

signaling pathway, which is a critical regulator of cellular processes such as proliferation,
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survival, and differentiation. EGFR-IN-90 acts as an inhibitor in this pathway.
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Caption: EGFR Signaling Cascade

Experimental Workflow: Preparation of EGFR-IN-90
Stock Solution
This diagram outlines the sequential steps for preparing a stock solution of EGFR-IN-90.
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Caption: EGFR-IN-90 Stock Solution Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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